Cas no 2256714-56-2 (4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3)
2256714-56-2 structure
Product Name:4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
CAS No:2256714-56-2
MF:C8H9BrO
MW:210.115916967392
CID:6826159
PubChem ID:172404105
Update Time:2025-03-02
4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3 Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
- 2256714-56-2
- CS-24329
-
- Inchi: 1S/C8H9BrO/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
- InChI Key: RAQYGVDRDNKTOM-XVGWXEQOSA-N
- SMILES: BrC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C(C=1[2H])OC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 209.04017Da
- Monoisotopic Mass: 209.04017Da
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3 Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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